Cas no 1375230-68-4 (5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide
• CAS No: 1375230-68-4
• MF: C₁₂H₁₁Cl₂N₅O
• MW: 312.154639482498
• CID: 6606666
• PubChem ID: 72040977
• Update Time: 2025-10-28

5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide
• 5,6-dichloro-N-[2-(dimethylamino)pyrimidin-4-yl]pyridine-3-carboxamide
• EN300-26593343
• Z1250573763
• AKOS033191965
• 1375230-68-4

• Inchi： 1S/C12H11Cl2N5O/c1-19(2)12-15-4-3-9(18-12)17-11(20)7-5-8(13)10(14)16-6-7/h3-6H,1-2H3,(H,15,17,18,20)
• InChI Key： HFSPYDNXGSFYSG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=CC=NC(=N1)N(C)C)=O)Cl

Computed Properties

• Exact Mass: 311.0340654g/mol
• Monoisotopic Mass: 311.0340654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71Ų

Additional information on 5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide

5,6-Dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide (CAS No. 1375230-68-4): A Comprehensive Overview

5,6-Dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide (CAS No. 1375230-68-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique molecular structure combining pyrimidine and pyridine moieties, which contributes to its diverse applications. Researchers are particularly interested in its potential as a kinase inhibitor, a property that makes it valuable in drug discovery programs targeting various diseases.

The compound's chemical structure reveals interesting characteristics: the presence of two chlorine atoms at positions 5 and 6 on the pyridine ring, along with a dimethylamino group on the pyrimidine portion. This specific arrangement influences its physicochemical properties, including solubility, stability, and biological activity. Recent studies suggest that modifications to this core structure could lead to novel compounds with improved pharmacokinetic profiles, making it a promising scaffold for medicinal chemistry.

In the context of current research trends, 5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide has been investigated for its potential in addressing some of today's most challenging health concerns. Its mechanism of action as a potential protein kinase modulator aligns with the growing interest in targeted therapies for chronic conditions. The compound's ability to interact with specific biological pathways makes it relevant to studies exploring innovative treatment approaches.

The synthesis of CAS 1375230-68-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and verify its identity. These quality control measures are crucial for research applications where compound purity directly impacts experimental outcomes.

From a commercial perspective, the demand for 5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide has been steadily increasing, particularly from pharmaceutical companies engaged in drug discovery. The compound's availability from specialized chemical suppliers has facilitated its use in various screening libraries and lead optimization programs. Market analysts note growing interest in such heterocyclic building blocks as the pharmaceutical industry continues to explore novel chemical entities.

Recent advancements in computational chemistry have enabled more efficient exploration of this compound's potential. Molecular docking studies and QSAR analyses help predict its interactions with biological targets, guiding researchers in their investigations. This computational approach, combined with traditional laboratory methods, represents the cutting edge of modern drug discovery efforts involving CAS 1375230-68-4.

Storage and handling of 5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability over time. Proper documentation and labeling are essential for research facilities working with this and similar compounds to ensure traceability and safety.

The intellectual property landscape surrounding 1375230-68-4 includes several patents describing its synthesis methods and potential applications. These patents reflect the compound's commercial value and the pharmaceutical industry's interest in developing derivatives with enhanced properties. Researchers should be aware of these patent considerations when planning studies involving this chemical entity.

Looking ahead, 5,6-dichloro-N-2-(dimethylamino)pyrimidin-4-ylpyridine-3-carboxamide continues to show promise in various research domains. Its versatility as a chemical building block and potential biological activity make it a compound of ongoing interest. As scientific understanding of kinase-related pathways expands, the applications for this and related compounds are likely to grow, potentially leading to important therapeutic breakthroughs.

For researchers seeking detailed information about CAS 1375230-68-4, numerous scientific databases and specialized chemical information resources provide comprehensive data. These include physical properties, spectral information, and literature references that can support various research applications. The compound's growing presence in scientific literature underscores its importance in contemporary chemical and pharmaceutical research.